9-(4-chloro-2-fluorobenzoyl)-2-cyclopentyl-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-(4-chloro-2-fluorobenzoyl)-2-cyclopentyl-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H26ClFN2O2/c22-15-5-6-17(18(23)13-15)20(27)24-11-9-21(10-12-24)8-7-19(26)25(14-21)16-3-1-2-4-16/h5-6,13,16H,1-4,7-12,14H2
• InChI Key: LMQGHAYOCVKART-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CC3(CCC2=O)CCN(CC3)C(=O)C4=C(C=C(C=C4)Cl)F
• Molecular Formula: C21H26ClFN2O2
• Molecular Weight: 392.9 g/mol

Description

Synthesis Analysis

The synthesis of 3,9-diazaspiro[5.5]undecane derivatives, including structures similar to 9-(4-Chloro-2-fluorobenzoyl)-2-cyclopentyl-2,9-diazaspiro[5.5]undecan-3-one, often involves intramolecular spirocyclization of substituted pyridines. A notable approach includes the in situ activation of the pyridine ring with ethyl chloroformate followed by intramolecular addition of a β-dicarbonyl nucleophile in the presence of Ti(OiPr)4 (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives is characterized by the presence of a spirocyclic junction that combines a diazacyclic ring and a cyclopentane or similar moiety. Advanced structural analysis techniques, such as NMR and X-ray crystallography, are essential for elucidating these complex structures, revealing conformations and stereochemistry critical for understanding their chemical behavior and reactivity (Islam et al., 2017).

Chemical Reactions and Properties

Diazaspiro[5.5]undecane derivatives participate in a variety of chemical reactions, leveraging the reactivity of their spirocyclic and diazacyclic components. For instance, they are known to undergo Michael addition reactions, which are pivotal in further functionalizing the compound and introducing new pharmacophore features (Yang et al., 2008).